Cas no 1017778-99-2 (3-Chloro-4-ethoxy-5-fluorobenzonitrile)
3-Chloro-4-ethoxy-5-fluorobenzonitrile is a fluorinated and chlorinated benzonitrile derivative with a substituted ethoxy group, offering versatile reactivity for synthetic applications. Its structure combines electron-withdrawing (chloro, fluoro, nitrile) and electron-donating (ethoxy) moieties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, facilitating the construction of complex heterocycles or fine-tuning physicochemical properties in target molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision organic transformations, particularly in medicinal chemistry where fluorinated scaffolds are sought after for their enhanced bioavailability and metabolic stability.
1017778-99-2 structure
Product Name:3-Chloro-4-ethoxy-5-fluorobenzonitrile
CAS No:1017778-99-2
MF:C9H7ClFNO
MW:199.609384775162
CID:4567483
Update Time:2025-05-28
3-Chloro-4-ethoxy-5-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-ethoxy-5-fluorobenzonitrile
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- Inchi: 1S/C9H7ClFNO/c1-2-13-9-7(10)3-6(5-12)4-8(9)11/h3-4H,2H2,1H3
- InChI Key: HWPMHYOLSPZXGJ-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(F)=C(OCC)C(Cl)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
3-Chloro-4-ethoxy-5-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C107180-500mg |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 500mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C107180-1000mg |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 1g |
$ 270.00 | 2022-06-06 | ||
| Apollo Scientific | PC302944-5g |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 5g |
£154.00 | 2025-02-21 | ||
| Apollo Scientific | PC302944-10g |
3-Chloro-4-ethoxy-5-fluorobenzonitrile |
1017778-99-2 | 10g |
£279.00 | 2025-02-21 |
3-Chloro-4-ethoxy-5-fluorobenzonitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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